![molecular formula C10H9F5N2 B1408720 2-(3,3-Difluoropyrrolidin-1-yl)-5-(trifluoromethyl)pyridine CAS No. 1707358-16-4](/img/structure/B1408720.png)
2-(3,3-Difluoropyrrolidin-1-yl)-5-(trifluoromethyl)pyridine
Overview
Description
2-(3,3-Difluoropyrrolidin-1-yl)-5-(trifluoromethyl)pyridine, also known as DFTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains both nitrogen and fluorine atoms in its structure.
Mechanism of Action
The mechanism of action of 2-(3,3-Difluoropyrrolidin-1-yl)-5-(trifluoromethyl)pyridine is not fully understood, but it is believed to act as an inhibitor of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an accumulation of acetylcholine in the synaptic cleft, resulting in the disruption of nerve impulses.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Inhibition of acetylcholinesterase by this compound can lead to a range of effects such as muscle weakness, respiratory failure, and convulsions. This compound has also been shown to have an effect on the immune system, with studies showing that it can modulate the production of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(3,3-Difluoropyrrolidin-1-yl)-5-(trifluoromethyl)pyridine in lab experiments is its high purity and stability, which makes it easy to handle and store. However, one of the limitations of using this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
The potential applications of 2-(3,3-Difluoropyrrolidin-1-yl)-5-(trifluoromethyl)pyridine in various fields provide numerous opportunities for future research. Some of the future directions for research on this compound include:
1. Development of new drugs: Further research on the inhibitory effects of this compound on enzymes could lead to the development of new drugs for the treatment of various diseases.
2. Synthesis of new materials: Investigation of the properties of this compound and its derivatives could lead to the synthesis of new materials with unique properties.
3. Study of its effects on the nervous system: Further research on the effects of this compound on the nervous system could lead to a better understanding of its mechanism of action and potential therapeutic applications.
4. Investigation of its potential as a pesticide: Further research on the ability of this compound to disrupt the nervous system of insects could lead to its use as a pesticide.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new drugs, the synthesis of new materials, and a better understanding of its potential applications in various fields.
Scientific Research Applications
2-(3,3-Difluoropyrrolidin-1-yl)-5-(trifluoromethyl)pyridine has been extensively studied for its potential applications in various fields such as medicinal chemistry, agrochemicals, and material science. In medicinal chemistry, this compound has been identified as a potential scaffold for the development of new drugs that target specific proteins. It has been shown to have inhibitory effects on certain enzymes, making it a promising candidate for the treatment of various diseases. In agrochemicals, this compound has been studied for its potential use as a pesticide due to its ability to disrupt the nervous system of insects. In material science, this compound has been investigated for its potential use in the synthesis of new materials with unique properties.
properties
IUPAC Name |
2-(3,3-difluoropyrrolidin-1-yl)-5-(trifluoromethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F5N2/c11-9(12)3-4-17(6-9)8-2-1-7(5-16-8)10(13,14)15/h1-2,5H,3-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSYKZQOQFBTUSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1(F)F)C2=NC=C(C=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F5N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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